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Abstract
STL1267 is a potent and selective synthetic agonist of the nuclear receptor REV-ERB.[1][2] As

a key regulator of the circadian clock and metabolism, REV-ERB is a promising therapeutic

target for a range of disorders, including metabolic diseases and inflammatory conditions.[1][3]

These application notes provide detailed protocols for essential in vitro assays to characterize

the activity of STL1267 and similar compounds targeting REV-ERB. The described methods

include a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay for

corepressor recruitment, a scintillation proximity assay (SPA) for ligand binding, a crystal violet

assay for cell viability, and a reverse transcription-quantitative PCR (RT-qPCR) assay for target

gene expression analysis.

Introduction to STL1267
STL1267 is a high-affinity ligand for REV-ERBα, binding directly to its ligand-binding domain

(LBD).[2][3] Its mechanism of action involves enhancing the recruitment of the nuclear receptor

corepressor (NCoR), which leads to the repression of REV-ERB target genes, most notably

BMAL1, a core component of the circadian clock.[2][3] STL1267 has demonstrated greater

potency and efficacy in NCoR recruitment compared to previously identified REV-ERB agonists

like SR9009.[2]
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Quantitative Data Summary
The following table summarizes the key quantitative metrics for STL1267 in various in vitro

assays.

Assay Type Parameter Value
Cell
Line/System

Reference

Ligand Binding
Ki (for REV-

ERBα)
0.16 µM

Scintillation

Proximity Assay
[3]

Corepressor

Recruitment

EC50 (NCoR ID1

recruitment)
0.13 µM TR-FRET Assay [2]

Cellular Activity

EC50

(Transcriptional

Activation)

1.8 µM HEK293 cells [3]

Cytotoxicity

No adverse

effects observed

up to

20 µM
HepG2, C2C12

cells
[3]

Signaling Pathway
STL1267, as a REV-ERB agonist, modulates gene expression by recruiting the NCoR

corepressor complex to REV-ERB bound to its response elements (RevREs) on DNA. This

leads to the transcriptional repression of target genes.
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Assay Preparation

Assay Execution

Data Acquisition and Analysis

Prepare Assay Buffer and Reagents

Prepare Serial Dilution of STL1267

Add STL1267, REV-ERBα-LBD-GST,
Tb-anti-GST Ab, and Fluorescein-NCoR Peptide to Plate

Incubate at Room Temperature

Read TR-FRET Signal on Plate Reader
(Excitation: 340 nm, Emission: 495 nm & 520 nm)

Calculate Emission Ratio (520/495 nm)

Plot Dose-Response Curve and Determine EC50

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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